![molecular formula C8H12O B6164397 6,6-dimethylspiro[2.3]hexan-4-one CAS No. 110079-17-9](/img/no-structure.png)
6,6-dimethylspiro[2.3]hexan-4-one
Overview
Description
6,6-Dimethylspiro[2.3]hexan-4-one, also known as DMSP, is an organic compound with a molecular formula of C7H14O. It is a colorless liquid with a sweet, pleasant odor and a boiling point of 154°C. DMSP has a wide range of applications in both organic and inorganic chemistry. It is a versatile reagent used in the synthesis of a variety of organic compounds, including pharmaceuticals, fragrances, and flavorings. Additionally, DMSP has been studied for its potential use in biological and biochemical applications.
Scientific Research Applications
6,6-dimethylspiro[2.3]hexan-4-one has been studied extensively for its potential use in scientific research applications. It has been used as a reagent in the synthesis of a wide variety of organic compounds, including pharmaceuticals, fragrances, and flavorings. Additionally, it has been used as a model compound for the study of enzymatic reactions, as well as for the study of the interaction of drugs with proteins. This compound has also been studied for its potential use in the development of new drug delivery systems, as well as for its potential use in the diagnosis and treatment of cancer.
Mechanism of Action
The mechanism of action of 6,6-dimethylspiro[2.3]hexan-4-one is not fully understood. However, it is believed that the compound binds to certain proteins, such as enzymes, and affects their activity. Additionally, it is believed that this compound can interact with certain receptors on the surface of cells, which can lead to changes in cell function.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it has been shown to inhibit the activity of certain enzymes, such as the enzyme responsible for the synthesis of cholesterol. Additionally, it has been shown to inhibit the growth of certain types of cancer cells.
Advantages and Limitations for Lab Experiments
6,6-dimethylspiro[2.3]hexan-4-one has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent, and it is easy to synthesize and purify. Additionally, it is non-toxic and has a low vapor pressure, making it safe to use in the lab. However, it is important to note that this compound is a volatile compound, and it can easily evaporate if not stored properly.
Future Directions
There are several potential future directions for the use of 6,6-dimethylspiro[2.3]hexan-4-one in scientific research. It could be used as a model compound to study the interaction of drugs with proteins, as well as its potential use in the development of new drug delivery systems. Additionally, it could be used to study the biochemical and physiological effects of certain drugs, as well as its potential use in the diagnosis and treatment of cancer. Finally, it could be used as a reagent in the synthesis of a variety of organic compounds, such as pharmaceuticals, fragrances, and flavorings.
Synthesis Methods
6,6-dimethylspiro[2.3]hexan-4-one is commercially available, but it can also be synthesized from the reaction of 2,2-dimethyl-1,3-propanediol with acetic anhydride. This reaction proceeds via a nucleophilic acyl substitution mechanism, with the acetic anhydride acting as an acylating agent. The reaction is carried out in a solvent, such as toluene, at a temperature of 80°C. The reaction is complete after 12 hours, and the product is then purified via distillation.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 6,6-dimethylspiro[2.3]hexan-4-one can be achieved through a multistep process involving several reactions.", "Starting Materials": [ "2-methyl-1,3-butadiene", "acetaldehyde", "magnesium", "iodine", "diethyl ether", "sodium borohydride", "acetic acid", "sodium hydroxide", "hydrochloric acid", "sodium sulfate", "ethyl acetate" ], "Reaction": [ "Step 1: Preparation of 2-methyl-1,3-butadiene by dehydrohalogenation of 2,3-dimethyl-2-butene with potassium tert-butoxide in dimethyl sulfoxide.", "Step 2: Addition of acetaldehyde to 2-methyl-1,3-butadiene in the presence of magnesium and iodine to form 6,6-dimethyl-2-methylenebicyclo[3.1.1]heptane.", "Step 3: Reduction of 6,6-dimethyl-2-methylenebicyclo[3.1.1]heptane with sodium borohydride in acetic acid to form 6,6-dimethylbicyclo[3.1.1]heptan-2-ol.", "Step 4: Dehydration of 6,6-dimethylbicyclo[3.1.1]heptan-2-ol with sulfuric acid to form 6,6-dimethylbicyclo[3.1.1]hept-2-ene.", "Step 5: Addition of ethyl acetate to 6,6-dimethylbicyclo[3.1.1]hept-2-ene in the presence of sodium hydroxide to form 6,6-dimethylspiro[2.3]hexan-4-one.", "Step 6: Purification of 6,6-dimethylspiro[2.3]hexan-4-one by washing with hydrochloric acid and drying with sodium sulfate." ] } | |
CAS RN |
110079-17-9 |
Molecular Formula |
C8H12O |
Molecular Weight |
124.2 |
Purity |
95 |
Origin of Product |
United States |
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